2-Deacetoxytaxinine B
2-Deacetoxytaxinine B
Brand Name:
Vulcanchem
CAS No.:
191547-12-3
VCID:
VC0016128
InChI:
InChI=1S/C35H42O9/c1-19-26-16-25-17-27(39)20(2)31(34(25,6)7)32(42-22(4)37)33(43-23(5)38)35(26,8)29(41-21(3)36)18-28(19)44-30(40)15-14-24-12-10-9-11-13-24/h9-15,25-26,28-29,32-33H,1,16-18H2,2-8H3/b15-14+/t25-,26-,28+,29+,32-,33+,35+/m1/s1
SMILES:
CC1=C2C(C(C3(C(CC(C2(C)C)CC1=O)C(=C)C(CC3OC(=O)C)OC(=O)C=CC4=CC=CC=C4)C)OC(=O)C)OC(=O)C
Molecular Formula:
C35H42O9
Molecular Weight:
606.7 g/mol
2-Deacetoxytaxinine B
CAS No.: 191547-12-3
Reference Standards
VCID: VC0016128
Molecular Formula: C35H42O9
Molecular Weight: 606.7 g/mol
| CAS No. | 191547-12-3 |
|---|---|
| Product Name | 2-Deacetoxytaxinine B |
| Molecular Formula | C35H42O9 |
| Molecular Weight | 606.7 g/mol |
| IUPAC Name | [(1R,3R,5S,7S,8S,9R,10R)-7,9,10-triacetyloxy-8,12,15,15-tetramethyl-4-methylidene-13-oxo-5-tricyclo[9.3.1.03,8]pentadec-11-enyl] (E)-3-phenylprop-2-enoate |
| Standard InChI | InChI=1S/C35H42O9/c1-19-26-16-25-17-27(39)20(2)31(34(25,6)7)32(42-22(4)37)33(43-23(5)38)35(26,8)29(41-21(3)36)18-28(19)44-30(40)15-14-24-12-10-9-11-13-24/h9-15,25-26,28-29,32-33H,1,16-18H2,2-8H3/b15-14+/t25-,26-,28+,29+,32-,33+,35+/m1/s1 |
| Standard InChIKey | OBBKIKZFVSBXJQ-QJKHZRRKSA-N |
| Isomeric SMILES | CC1=C2[C@H]([C@@H]([C@]3([C@H](C[C@@H](C2(C)C)CC1=O)C(=C)[C@H](C[C@@H]3OC(=O)C)OC(=O)/C=C/C4=CC=CC=C4)C)OC(=O)C)OC(=O)C |
| SMILES | CC1=C2C(C(C3(C(CC(C2(C)C)CC1=O)C(=C)C(CC3OC(=O)C)OC(=O)C=CC4=CC=CC=C4)C)OC(=O)C)OC(=O)C |
| Canonical SMILES | CC1=C2C(C(C3(C(CC(C2(C)C)CC1=O)C(=C)C(CC3OC(=O)C)OC(=O)C=CC4=CC=CC=C4)C)OC(=O)C)OC(=O)C |
| Appearance | Powder |
| PubChem Compound | 6442229 |
| Last Modified | Nov 11 2021 |
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